Cas no 1206992-04-2 (1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole)

• Product Name: 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole
• CAS No: 1206992-04-2
• MF: C₁₉H₁₇ClN₂OS
• MW: 356.869082212448
• CID: 5445634
• Update Time: 2025-11-01

1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-prop-2-enylsulfanylimidazole
• 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole

• Inchi： 1S/C19H17ClN2OS/c1-3-11-24-19-21-13-18(14-7-9-17(23-2)10-8-14)22(19)16-6-4-5-15(20)12-16/h3-10,12-13H,1,11H2,2H3
• InChI Key： FPOAUJIAKKQDQK-UHFFFAOYSA-N
• SMILES： C1(SCC=C)N(C2=CC=CC(Cl)=C2)C(C2=CC=C(OC)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole

Professional Introduction to Compound with CAS No 1206992-04-2 and Product Name: 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole

The compound identified by the CAS number 1206992-04-2 and the product name 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a chlorophenyl ring, a methoxyphenyl moiety, and an imidazole core, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of 1H-imidazole derivatives in the development of novel therapeutic agents. The imidazole ring, known for its prevalence in bioactive molecules, serves as a versatile scaffold for designing compounds with enhanced binding affinity and selectivity. In particular, the substitution pattern of the imidazole ring in this compound—specifically at the 2-position with a prop-2-en-1-ylsulfanyl group—confers unique electronic and steric properties that may influence its biological activity. This structural feature has been extensively studied in the context of modulating enzyme inhibition and receptor binding.

The 3-chlorophenyl and 4-methoxyphenyl substituents further contribute to the compound's complexity and functionality. The chlorophenyl group is often associated with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. On the other hand, the methoxyphenyl moiety introduces hydrophilicity and can serve as a site for hydrogen bonding interactions. These contrasting properties make the compound an intriguing candidate for further exploration in pharmacological studies.

Current research in medicinal chemistry emphasizes the need for molecules that exhibit high specificity and low toxicity. The structural composition of 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole aligns well with these criteria. Preliminary computational studies have suggested that this compound may interact with biological targets through multiple mechanisms, including allosteric modulation and covalent binding. Such interactions are often pivotal in achieving high efficacy with minimal side effects.

In addition to its potential as a standalone therapeutic agent, this compound has shown promise as a building block for more complex drug candidates. The presence of reactive functional groups, such as the sulfanyl group at the prop-2-enyl position, allows for further chemical modification to tailor its pharmacological profile. This flexibility is particularly valuable in drug discovery pipelines where iterative optimization is often required to achieve desired biological outcomes.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include cross-coupling reactions to establish the aromatic rings and functional group interconversions to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, reducing costs and improving accessibility for research purposes.

From a biological perspective, the compound's mechanism of action remains an area of active investigation. Initial experimental studies have revealed potential interactions with enzymes involved in inflammatory pathways and signal transduction cascades. These findings are consistent with emerging trends in drug discovery, where modulating intracellular communication is key to treating complex diseases such as cancer and neurodegenerative disorders.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The compound 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole exemplifies this synergy, as it represents a convergence of synthetic chemistry expertise with biological insight. As research progresses, it is expected that additional applications will be uncovered, further solidifying its role as a valuable asset in pharmaceutical innovation.

In conclusion, the compound with CAS number 1206992-04-2 offers a compelling case study in modern drug discovery. Its intricate structure, combined with promising preclinical data, positions it as a promising candidate for further development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.